2,4-Difluorobenzoic Acid-d3
Overview
Description
“2,4-Difluorobenzoic Acid-d3” is a biochemical reagent that can be used as a biological material or organic compound for life science related research . It has a molecular formula of C7H4F2O2 . The compound is also known by other names such as “Benzoic acid, 2,4-difluoro-”, “MFCD00011670”, and "2,4-dfba" .
Molecular Structure Analysis
The molecular conformation, vibrational, and electronic transition analysis of “2,4-Difluorobenzoic Acid-d3” has been investigated using experimental techniques (FT-IR, FT-Raman and UV) and quantum chemical calculations .
Physical And Chemical Properties Analysis
“2,4-Difluorobenzoic Acid-d3” has a molecular weight of 158.10 g/mol . It has a computed XLogP3 value of 1.9, indicating its lipophilicity . It has one hydrogen bond donor and four hydrogen bond acceptors . The compound has a rotatable bond count of 1 . The exact mass and monoisotopic mass of the compound are 158.01793569 g/mol .
Scientific Research Applications
Molecular Conformation Analysis
2,4-Difluorobenzoic Acid-d3 is used in molecular conformation studies. Researchers utilize experimental techniques like FT-IR, FT-Raman, and UV along with quantum chemical calculations to investigate the vibrational and electronic transitions of this compound .
Biochemical Research
This compound serves as a biochemical reagent in life science research, potentially as a biological material or organic compound .
Petrochemical Exploration
Fluorinated benzoic acids, including 2,4-Difluorobenzoic Acid-d3, are used as conservative tracers in petrochemical exploration due to their favorable physico-chemical properties .
Geochemical Investigations
These compounds are also employed in geochemical investigations to detect them in complex matrices at low ppb-levels .
Synthesis of Quinolone-3-Carboxylic Acids Derivatives
2,4-Difluorobenzoic Acid-d3 is involved in the synthesis of quinolone-3-carboxylic acids derivatives through a reaction sequence involving nitration, selective reduction, diazotisation, and chlorination .
Thermochemical Data Analysis
The NIST Chemistry WebBook provides thermochemical data for 2,4-Difluorobenzoic Acid-d3 which can be used for various scientific analyses .
Apoptosis Research
It is also used in apoptosis research as it relates to Caspase Bcl-2 and TNF-alpha pathways.
MAPK/ERK Pathway Studies
Safety And Hazards
“2,4-Difluorobenzoic Acid-d3” may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It’s recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation .
properties
IUPAC Name |
2,3,5-trideuterio-4,6-difluorobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F2O2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)/i1D,2D,3D |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJYBIFYEWYWYAN-CBYSEHNBSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1C(=O)O)F)[2H])F)[2H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluorobenzoic Acid-d3 | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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